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Compound of Interest

N,N,N',N'-
Compound Name: o
Tetramethylmethanediamine

Cat. No.: B1346908

An In-depth Technical Guide to the Physical Properties of N,N,N',N'-
Tetramethylmethanediamine (CAS 51-80-9)

Introduction

N,N,N’,N'-Tetramethylmethanediamine, with CAS number 51-80-9, is an organic compound
also known as Bis(dimethylamino)methane.[1][2] It is a versatile reagent in organic synthesis,
primarily utilized as a convenient source for the Mannich intermediate, the
dimethylaminomethyl cation.[3][4] This compound is a colorless to slightly yellow liquid with a
characteristic amine-like odor.[2][5] Its utility in forming carbon-carbon bonds makes it a
valuable tool for researchers and professionals in drug development and chemical synthesis.
This guide provides a comprehensive overview of its physical properties, the experimental
protocols for their determination, and key reaction workflows in which it participates.

Physical and Chemical Properties

The physical and chemical properties of N,N,N',N'-Tetramethylmethanediamine are
summarized in the table below. These properties are crucial for its handling, storage, and
application in various chemical reactions.
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Property Value

Molecular Formula CsH14N:2

Molecular Weight 102.18 g/mol
Appearance Colorless to slightly yellow liquid[2][5]
Boiling Point 85 °C[3][5][6]

Melting Point -55 °C[5]

Density 0.749 g/mL at 25 °C[5][6]
Refractive Index (n20/D) 1.401[5][6]

Flash Point -11 °C (closed cup)[6]
Water Solubility Fully miscible[5]

pKa 7.67 £ 0.10 (Predicted)[3]
Vapor Pressure Data not readily available

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections describe general experimental methodologies for measuring the key physical
properties of N,N,N’,N'-Tetramethylmethanediamine.

Synthesis of N,N,N',N'-Tetramethylmethanediamine

A common laboratory synthesis involves the reaction of aqueous formaldehyde with
dimethylamine.[4]

Procedure:

e A solution of aqueous 30% formaldehyde (1.0 mole) is placed in a round-bottomed flask
equipped with a magnetic stirrer and a dropping funnel.[4]

o The flask is cooled in an ice bath.[4]
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* A 40% aqueous solution of dimethylamine (2.0 moles) is added dropwise with continuous
stirring.[4]

e The resulting solution is allowed to stand overnight at room temperature.[4]
e The solution is then saturated with solid potassium hydroxide to induce phase separation.[4]

e The upper organic layer is separated and dried over potassium hydroxide pellets.[4]

The final product is obtained by distillation of the dried organic layer.[4]

Determination of Boiling Point

The boiling point can be determined by distillation.

Procedure:

A small quantity of the liquid is placed in a distillation flask with a few boiling chips.

o Athermometer is positioned such that the top of the bulb is level with the side arm of the
distillation flask.

o The flask is heated gently.

e The temperature at which the liquid actively boils and the vapor temperature remains
constant is recorded as the boiling point.

Determination of Density

The density of the liquid can be measured using a pycnometer.
Procedure:

e The empty pycnometer is weighed.

e Itis then filled with the sample liquid and weighed again.

o The pycnometer is emptied, cleaned, and filled with a reference liquid of known density (e.g.,
distilled water) and weighed.
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e The density of the sample is calculated using the weights and the known density of the
reference liquid.

Determination of Refractive Index

An Abbe refractometer is commonly used to measure the refractive index of liquids.

Procedure:

The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol) and allowed
to dry.

o Afew drops of the sample are placed on the prism.
e The prism is closed and the light source is adjusted.

e The adjustment knob is turned until the boundary line between the light and dark fields is
sharp and centered in the crosshairs of the eyepiece.

o The refractive index is read from the instrument's scale. The reading should be reported with
the temperature at which it was measured (e.g., n20/D for 20°C and the sodium D-line).

Diagrammatic Representations

The following diagrams, created using Graphviz, illustrate key workflows and reaction
mechanisms involving N,N,N’,N'-Tetramethylmethanediamine.
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Synthesis Workflow
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Caption: Synthesis workflow for N,N,N’,N'-Tetramethylmethanediamine.
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Refractive Index Measurement Workflow
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Caption: General workflow for measuring refractive index.
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Mannich Reaction Mechanism
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Caption: Role of CAS 51-80-9 in the Mannich reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.aip.org [pubs.aip.org]
e 2. pubs.aip.org [pubs.aip.org]
e 3. lookchem.com [lookchem.com]

e 4. The role of N,N,N',N'-Tetramethyldiaminomethane in Mannich reaction_Chemicalbook
[chemicalbook.com]

e 5. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

o 6. Fast and Accurate Prediction of Refractive Index of Organic Liquids with Graph Machines
- PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [CAS number 51-80-9 physical properties]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1346908#cas-
number-51-80-9-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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